Cas no 1020201-35-7 (2-cyano-N-[(furan-2-yl)methyl]-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide)

• Product Name: 2-cyano-N-[(furan-2-yl)methyl]-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide
• CAS No: 1020201-35-7
• MF: C₂₂H₁₆N₄O₂S
• MW: 400.453042984009
• CID: 5830316
• PubChem ID: 97640433
• Update Time: 2025-08-04

2-cyano-N-[(furan-2-yl)methyl]-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS034344680
• 2-cyano-N-[(furan-2-yl)methyl]-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide
• 1020201-35-7
• 2-cyano-N-(furan-2-ylmethyl)-3-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)prop-2-enamide

• Inchi： 1S/C22H16N4O2S/c23-13-16(22(27)24-14-19-8-4-10-28-19)12-17-15-26(18-6-2-1-3-7-18)25-21(17)20-9-5-11-29-20/h1-12,15H,14H2,(H,24,27)
• InChI Key： JRIRXJLTTRVRII-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C=C(C#N)C(NCC2=CC=CO2)=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 400.09939694g/mol
• Monoisotopic Mass: 400.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 112Ų

Additional information on 2-cyano-N-[(furan-2-yl)methyl]-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide

Compound CAS No. 1020201-35-7: 2-Cyano-N-[(Furan-2-yl)methyl]-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]prop-2-enamide

The compound with CAS No. 1020201-35-7, known as 2-cyano-N-[(furan-2-yl)methyl]-3-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-y]prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a cyano group, a furan ring, a thiophene moiety, and a pyrazole ring system. The combination of these functional groups makes it a unique candidate for exploring novel chemical reactions and applications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material synthesis. The presence of the cyano group introduces electron-withdrawing properties, which can influence the electronic characteristics of the molecule. Meanwhile, the furan and thiophene rings contribute to aromaticity and potential conjugation pathways, enhancing the molecule's stability and reactivity. The pyrazole ring, being a five-membered aromatic heterocycle with two nitrogen atoms, adds further complexity to the structure, enabling diverse interaction possibilities.

One of the most intriguing aspects of this compound is its potential in biochemistry and pharmacology. Researchers have been exploring how such molecules can interact with biological systems, particularly in enzyme inhibition and receptor binding studies. The cyano group has been shown to play a critical role in modulating these interactions, while the furan and thiophene moieties provide additional sites for hydrogen bonding and π-interactions.

In terms of synthesis, this compound represents a significant challenge due to its intricate structure. The construction of the pyrazole ring requires precise control over reaction conditions to ensure proper cyclization and functional group compatibility. Recent advancements in catalytic methods and transition metal-mediated reactions have provided new avenues for synthesizing such complex molecules efficiently.

The application of this compound extends beyond traditional chemistry into areas such as nanotechnology and materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials and optoelectronic devices. The conjugated system formed by the furan, thiophene, and pyrazole rings enables efficient charge transport, which is crucial for such applications.

Furthermore, this compound has shown potential in the field of catalysis. The presence of multiple heteroatoms provides opportunities for creating active sites that can facilitate various chemical transformations. Recent studies have demonstrated its ability to act as a catalyst in cross-coupling reactions, offering a greener alternative to traditional catalysts.

In conclusion, the compound with CAS No. 1020201-35-, named 2-cyano-N[(furan)]methyl]-3-[1H-pyrazol]propenamide, represents a cutting-edge advancement in organic chemistry. Its complex structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and related fields.